4-{1-[2-(1H-indol-3-yl)ethyl]-3-(4-methoxyphenoxy)-4-oxoazetidin-2-yl}benzonitrile

• IUPAC Name: 4-[1-[2-(1H-indol-3-yl)ethyl]-3-(4-methoxyphenoxy)-4-oxoazetidin-2-yl]benzonitrile
• InChI: InChI=1S/C27H23N3O3/c1-32-21-10-12-22(13-11-21)33-26-25(19-8-6-18(16-28)7-9-19)30(27(26)31)15-14-20-17-29-24-5-3-2-4-23(20)24/h2-13,17,25-26,29H,14-15H2,1H3
• InChI Key: WZXWQCHQXCWHIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2C(N(C2=O)CCC3=CNC4=CC=CC=C43)C5=CC=C(C=C5)C#N
• Molecular Formula: C27H23N3O3
• Molecular Weight: 437.5 g/mol

Description

Indole derivatives are significant in the field of medicinal chemistry due to their wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. The compound you’re interested in contains an indole moiety, which suggests it may also have interesting biological activities.

Synthesis Analysis

While specific synthesis methods for your compound aren’t available, indole derivatives can be synthesized through various methods. For instance, a common method for amide synthesis is the DCC-mediated (N,N’-dicyclohexylcarbodiimide) coupling between carboxylic acids and amines.

Future Directions

The future directions in the research of indole derivatives are vast due to their wide range of biological activities. Researchers are continually synthesizing new indole derivatives and studying their biological activities in the hope of discovering new drugs.